Cas no 1805736-04-2 (Methyl 3-chloro-2-(3-chloropropyl)benzoate)

• Product Name: Methyl 3-chloro-2-(3-chloropropyl)benzoate
• CAS No: 1805736-04-2
• MF: C₁₁H₁₂Cl₂O₂
• MW: 247.117781639099
• CID: 4950550
• Update Time: 2025-06-25

Methyl 3-chloro-2-(3-chloropropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-2-(3-chloropropyl)benzoate

• Inchi： 1S/C11H12Cl2O2/c1-15-11(14)9-4-2-6-10(13)8(9)5-3-7-12/h2,4,6H,3,5,7H2,1H3
• InChI Key： QEDJSRDSBGCAJN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)OC)=C1CCCCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 209
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-chloro-2-(3-chloropropyl)benzoate

Methyl 3-chloro-2-(3-chloropropyl)benzoate (CAS No. 1805736-04-2): A Comprehensive Overview

Methyl 3-chloro-2-(3-chloropropyl)benzoate, identified by its CAS number 1805736-04-2, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The presence of both chloro and chloropropyl substituents makes it a versatile intermediate, offering a rich platform for further chemical modifications and functionalizations.

The synthesis of Methyl 3-chloro-2-(3-chloropropyl)benzoate involves meticulous planning and execution to ensure high yield and purity. The process typically begins with the bromination of benzoic acid, followed by the introduction of the chloropropyl group via nucleophilic substitution. The final step involves esterification to yield the desired methyl ester derivative. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been explored to enhance the efficiency of this synthesis, reflecting the ongoing efforts to optimize industrial-scale production.

In recent years, Methyl 3-chloro-2-(3-chloropropyl)benzoate has been studied for its potential role in pharmaceutical applications. Its structural motif, featuring a benzoate core with chlorinated side chains, suggests utility in the development of bioactive molecules. Specifically, researchers have investigated its derivatives as potential inhibitors of various enzymes implicated in metabolic disorders and inflammatory diseases. Preliminary in vitro studies have shown promising results, indicating that certain analogs exhibit significant inhibitory activity against target enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX).

The chemical properties of Methyl 3-chloro-2-(3-chloropropyl)benzoate make it an attractive candidate for further exploration in material science. Its ability to undergo selective functionalization allows for the creation of polymers with tailored properties. For instance, polymers incorporating this monomer have demonstrated enhanced thermal stability and mechanical strength, making them suitable for high-performance applications in industries such as aerospace and automotive manufacturing.

From a regulatory perspective, the handling and use of Methyl 3-chloro-2-(3-chloropropyl)benzoate must adhere to stringent safety protocols to ensure worker protection and environmental safety. While not classified as a hazardous substance under current regulations, proper ventilation, personal protective equipment (PPE), and waste disposal procedures are essential when working with this compound. Continuous advancements in chemical safety practices are being implemented to minimize risks associated with its use in laboratory and industrial settings.

The future prospects for Methyl 3-chloro-2-(3-chloropropyl)benzoate are vast and multifaceted. Ongoing research is focused on expanding its utility in drug discovery by synthesizing novel derivatives with enhanced pharmacological properties. Additionally, efforts are underway to develop sustainable synthetic routes that reduce environmental impact without compromising yield or purity. Collaborative initiatives between academia and industry are expected to drive innovation, leading to new applications that harness the full potential of this versatile compound.

In conclusion, Methyl 3-chloro-2-(3-chloropropyl)benzoate (CAS No. 1805736-04-2) represents a compound of considerable interest in both pharmaceuticals and materials science. Its unique structural features offer opportunities for diverse applications, from drug development to advanced polymer technologies. As research continues to uncover new possibilities, this compound is poised to play an increasingly important role in scientific advancements across multiple disciplines.